Cas no 548473-74-1 (4-chloro-2-ethoxybenzonitrile)

• Product Name: 4-chloro-2-ethoxybenzonitrile
• CAS No: 548473-74-1
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 2152839
• PubChem ID: 22721189
• Update Time: 2025-05-20

4-chloro-2-ethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-ethoxybenzonitrile
• SCHEMBL4678021
• STL450174
• AKOS012394796
• 4-chloro-2-ethoxy-benzonitrile
• DB-357971
• CS-0223131
• G53493
• 548473-74-1
• YWA47374
• Z1082857968
• EN300-114021
• MRSPUXVVGZDCRI-UHFFFAOYSA-N

• Inchi： 1S/C9H8ClNO/c1-2-12-9-5-8(10)4-3-7(9)6-11/h3-5H,2H2,1H3
• InChI Key： MRSPUXVVGZDCRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)OCC

Computed Properties

• Exact Mass: 181.0294416Da
• Monoisotopic Mass: 181.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33Ų

Additional information on 4-chloro-2-ethoxybenzonitrile

4-Chloro-2-Ethoxybenzonitrile: A Comprehensive Overview

4-Chloro-2-ethoxybenzonitrile, also known by its CAS number 548473-74-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyano group, a chloro substituent, and an ethoxy group attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 4-chloro-2-ethoxybenzonitrile typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of catalytic systems and microwave-assisted synthesis to optimize the reaction conditions, thereby enhancing yield and purity. These developments underscore the importance of continuous innovation in organic synthesis to meet the growing demand for such compounds in diverse industries.

In terms of chemical properties, 4-chloro-2-ethoxybenzonitrile exhibits notable reactivity due to the electron-withdrawing nature of the cyano and chloro groups. These groups influence the electronic environment of the benzene ring, making it susceptible to various electrophilic substitutions. Additionally, the ethoxy group introduces steric hindrance and modulates the overall reactivity of the molecule. Recent studies have demonstrated its potential as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery programs targeting cancer and inflammatory diseases.

The application of 4-chloro-2-ethoxybenzonitrile extends beyond pharmaceuticals. It has been employed as a building block in the development of advanced materials, such as functional polymers and sensors. For example, researchers have incorporated this compound into polymer matrices to enhance their electrical conductivity and mechanical properties. Furthermore, its ability to participate in click chemistry reactions has opened new avenues for its use in constructing complex molecular architectures with precision.

From an environmental perspective, understanding the fate and behavior of 4-chloro-2-ethoxybenzonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Recent eco-toxicological studies have evaluated its biodegradability and toxicity to aquatic organisms. These findings are essential for guiding safe handling practices and regulatory frameworks surrounding this compound.

In conclusion, 4-chloro-2-ethoxybenzonitrile, with its CAS number 548473-74-1, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines highlight its significance as a key intermediate in both academic research and industrial processes. As ongoing research continues to uncover new facets of its potential, this compound is poised to play an even more prominent role in shaping future innovations across various sectors.